Cas no 1005338-80-6 (N/A)
N/A structure
Product Name:N/A
CAS No:1005338-80-6
MF:C14H14O5
MW:262.257964611053
CID:2060238
PubChem ID:24770505
Update Time:2025-04-21
N/A Chemical and Physical Properties
Names and Identifiers
-
- Terrestrol E
- 2-[[4-hydroxy-3-(hydroxymethyl)phenoxy]methyl]benzene-1,4-diol
- 2-((4-Hydroxy-3-(Hydroxymethyl)Phenoxy)Methyl)Benzene-1,4-Diol
- CHEMBL256964
- CHEBI:203505
- 1005338-80-6
- N/A
-
- Inchi: 1S/C14H14O5/c15-7-9-6-12(2-4-13(9)17)19-8-10-5-11(16)1-3-14(10)18/h1-6,15-18H,7-8H2
- InChI Key: ZFWUTOCTSAZAKK-UHFFFAOYSA-N
- SMILES: OCC1C(O)=CC=C(OCC2C(O)=CC=C(O)C=2)C=1
Computed Properties
- Exact Mass: 262.08412354Da
- Monoisotopic Mass: 262.08412354Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.845
- Topological Polar Surface Area: 90.2Ų
N/A Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
1005338-80-6 (N/A) Related Products
- 25491-56-9(9H-Purine,9-(phenylmethyl)-)
- 39253-23-1(7H-Purine, 7-ethyl-)
- 17582-97-7(1H-Benzimidazole,1-ethyl-5-methyl-)
- 18346-06-0(7H-Purine,7-(phenylmethyl)-)
- 122365-34-8(9H-Purin-6-amine,9-(diphenylmethyl)-)
- 13516-49-9(7H-Purine,6-hydrazinyl-7-(phenylmethyl)-)
- 26530-88-1(1-ethyl-6-methyl-1H-1,3-benzodiazole)
- 26530-89-2(1-benzyl-1H-1,3-benzimidazol-5-amine)
- 2357-25-7(9H-Purin-6-amine,2-fluoro-9-(phenylmethyl)-)
- 10184-19-7(3H-Purin-6-amine,3-(diphenylmethyl)-)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk